Cas no 1779686-56-4 (tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate
• CAS No: 1779686-56-4
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5745452
• PubChem ID: 105488244
• Update Time: 2025-05-20

tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate
• 1779686-56-4
• EN300-1639129
• tert-Butyl3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-(1-aminoethyl)-3-hydroxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H22N2O3/c1-8(12)11(15)5-6-13(7-11)9(14)16-10(2,3)4/h8,15H,5-7,12H2,1-4H3
• InChI Key： XZBPOVCWLYLDAG-UHFFFAOYSA-N
• SMILES： OC1(C(C)N)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 230.16304257g/mol
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.142±0.06 g/cm3(Predicted)
• Boiling Point: 332.8±27.0 °C(Predicted)
• pka: 12.44±0.20(Predicted)

Additional information on tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate

Comprehensive Overview of tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 1779686-56-4)

tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate (CAS No. 1779686-56-4) is a versatile pyrrolidine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a unique hydroxyl group and aminoethyl side chain, making it a valuable intermediate for drug discovery and fine chemical production. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, aligning with modern green chemistry principles.

Recent trends highlight growing interest in nitrogen-containing heterocycles like this compound, driven by their applications in biologically active molecules. Researchers frequently search for "Boc-protected pyrrolidine synthesis" or "chiral amino alcohol building blocks," reflecting its relevance in asymmetric catalysis and peptide mimetics. The compound’s stereochemical complexity also attracts attention for designing enzyme inhibitors and CNS-targeting drugs.

From a synthetic perspective, 1779686-56-4 serves as a precursor for multi-step transformations. Its hydroxyl-amine bifunctionality enables diverse modifications, such as reductive amination or etherification, addressing demands for tailored molecular scaffolds. Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for GMP-compliant manufacturing.

Environmental and regulatory considerations further elevate its profile. The compound’s low ecotoxicity and compatibility with solvent-free reactions resonate with sustainable chemistry initiatives. FAQs such as "safe handling of Boc-amino alcohols" or "scalable routes to 3-hydroxypyrrolidines" underscore its practical significance.

In summary, tert-Butyl 3-(1-aminoethyl)-3-hydroxypyrrolidine-1-carboxylate exemplifies innovation in medicinal chemistry, balancing synthetic utility with environmental responsibility. Its structural features and adaptability position it as a key player in advancing next-generation therapeutics and catalytic methodologies.